Cas no 51788-80-8 (1-(4-fluoro-2-methoxyphenyl)ethan-1-one)

• Product Name: 1-(4-fluoro-2-methoxyphenyl)ethan-1-one
• CAS No: 51788-80-8
• MF: C₉H₉FO₂
• MW: 168.164966344833
• MDL: MFCD00061143
• CID: 89673
• PubChem ID: 142887
• Update Time: 2025-10-13

1-(4-fluoro-2-methoxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-Fluoro-2-methoxyphenyl)ethanone
• 2'-methoxy-4'-fluoroacetophenone
• 2-methoxy-4-fluoroacetophenone
• 4'-Fluoro-2'-methoxyacetophenone
• 4-Fluoro-2-methoxyacetophenone
• 4′-Fluoro-2′-methoxyacetophenone
• 1-(4-Fluoro-2-methoxyphenyl)ethan-1-one
• 1-(4-fluoro-2-methoxy-phenyl)-ethanone
• YOXBPWVWNQROBJ-UHFFFAOYSA-N
• 1-acetyl-4-fluoro-2-methoxybenzene
• 4'-Fluoro-2'-methoxyacetophenone,
• PubChem13459
• STK802225
• BBL009294
• SBB063562
• SY003228
• FT-0618454
• CK2584
• 1-(4-fluoro-2-methoxy-phenyl)ethanone
• FS-1124
• Ethanone, 1-(4-fluoro-2-methoxyphenyl)-
• CS-0045026
• 2,2-[(1-methylethylidene)bis(cyclohexane-4,1-diyloxymethylene)]bisoxirane
• DTXSID30199714
• FT-0618455
• 4'-Fluoro-2'-methoxyacetophenone, 97%
• AKOS005254467
• BP-11177
• NCGC00332019-01
• AB01325678-02
• 51788-80-8
• EN300-49319
• CHEMBL4591665
• AM20060157
• A7623
• Z330830584
• A19710
• 4 inverted exclamation mark -Fluoro-2 inverted exclamation mark -methoxyacetophenone
• MFCD00061143
• SCHEMBL1020142
• 1-(4fluoro-2-methoxy-phenyl)-ethanone
• DB-052025
• 1-(4-fluoro-2-methoxyphenyl)ethan-1-one

• MDL： MFCD00061143
• Inchi： 1S/C9H9FO2/c1-6(11)8-4-3-7(10)5-9(8)12-2/h3-5H,1-2H3
• InChI Key： YOXBPWVWNQROBJ-UHFFFAOYSA-N
• SMILES： FC1C=CC(C(C)=O)=C(C=1)OC
• BRN： 2251986

Computed Properties

• Exact Mass: 168.05900
• Monoisotopic Mass: 168.058658
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.9
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: powder
• Density: 1.127
• Melting Point: 51 °C
• Boiling Point: 228.4℃ at 760 mmHg
• Flash Point: 89.4°C
• PSA: 26.30000
• LogP: 2.03690
• Solubility: Insoluble

1-(4-fluoro-2-methoxyphenyl)ethan-1-one Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Additional information on 1-(4-fluoro-2-methoxyphenyl)ethan-1-one

Comprehensive Overview of 1-(4-fluoro-2-methoxyphenyl)ethan-1-one (CAS No. 51788-80-8)

1-(4-fluoro-2-methoxyphenyl)ethan-1-one, with the CAS number 51788-80-8, is a fluorinated aromatic ketone that has garnered significant attention in pharmaceutical and agrochemical research. This compound, often referred to as 4'-fluoro-2'-methoxyacetophenone, is a key intermediate in the synthesis of various bioactive molecules. Its unique structural features, including the fluoro and methoxy substituents, make it a versatile building block in organic chemistry. Researchers and industries are increasingly exploring its potential due to its relevance in drug discovery and material science.

The growing interest in fluorinated compounds like 1-(4-fluoro-2-methoxyphenyl)ethan-1-one is driven by their enhanced stability and bioavailability. Fluorination is a common strategy in modern medicinal chemistry to improve the metabolic stability of drug candidates. This compound's CAS No. 51788-80-8 is frequently searched in databases such as PubChem and Reaxys, reflecting its importance in academic and industrial settings. Users often query its synthesis methods, spectroscopic data, and applications in heterocyclic chemistry, highlighting its broad utility.

In the context of green chemistry, 1-(4-fluoro-2-methoxyphenyl)ethan-1-one has been studied for its potential in sustainable synthesis routes. With the rise of environmentally friendly protocols, researchers are investigating catalytic methods to produce this compound with minimal waste. Topics like microwave-assisted synthesis and biocatalysis are trending, aligning with global efforts to reduce the environmental footprint of chemical manufacturing. This compound's role in API (Active Pharmaceutical Ingredient) development further underscores its significance.

Another hot topic linked to CAS No. 51788-80-8 is its application in photoredox catalysis. The compound's aromatic ketone moiety makes it a candidate for light-driven reactions, a field gaining traction due to its energy efficiency. Searches for photocatalytic applications of fluorinated ketones have surged, reflecting the scientific community's focus on innovative reaction methodologies. Additionally, its use in polymer chemistry and advanced materials is being explored, particularly in designing high-performance polymers with tailored properties.

From a commercial perspective, 1-(4-fluoro-2-methoxyphenyl)ethan-1-one is available through specialty chemical suppliers, with inquiries often centered on bulk pricing and custom synthesis. The demand for high-purity grades of this compound is rising, especially in the pharmaceutical sector, where impurities can critically impact drug efficacy. Quality control parameters such as HPLC purity and residual solvent levels are frequently discussed in procurement discussions.

In summary, 1-(4-fluoro-2-methoxyphenyl)ethan-1-one (CAS No. 51788-80-8) is a multifaceted compound with applications spanning drug discovery, material science, and green chemistry. Its structural attributes and reactivity profile continue to inspire innovations across multiple disciplines, making it a subject of enduring interest in both academic and industrial research.